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Introduction

Karrikins are a class of butenolide molecules discovered in smoke from burning plant material
that act as potent germination stimulants and influence seedling development.[1][2] The
signaling pathway activated by karrikins, particularly Karrikin 2 (KAR2), is initiated by the o/[3-
hydrolase receptor, KARRIKIN INSENSITIVEZ2 (KAI2).[3][4] Upon binding of karrikin, KAI2
interacts with the F-box protein MORE AXILLARY GROWTH 2 (MAX2), a component of an
SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.[3][5] This interaction leads to the
ubiquitination and subsequent proteasomal degradation of repressor proteins, primarily
SUPPRESSOR OF MAX2 1 (SMAX1) and SMAX1-LIKE2 (SMXL2).[3][5][6] The degradation of
these repressors unleashes a transcriptional cascade that governs various developmental
processes. Understanding the intricacies of this signaling cascade is pivotal for developing
novel plant growth regulators and enhancing crop resilience.

This document provides detailed application notes and protocols for key techniques used to
investigate the Karrikin 2 signaling pathway.
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The investigation of the KAR2 signaling cascade employs a combination of genetic,
biochemical, and cell biological techniques to elucidate the function and interaction of its core
components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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